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Compound of Interest

Compound Name: 4-Nitrosalicylic acid

Cat. No.: B050511

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for
4-Nitrosalicylic acid (CAS No. 619-19-2). The information is compiled from various safety
data sheets and chemical databases to assist researchers and professionals in assessing its
potential hazards.

Chemical and Physical Properties

4-Nitrosalicylic acid, with the molecular formula C7H5NOS5, is a white to yellow or pale brown
crystalline powder.[1][2][3] It has limited solubility in water but is more soluble in polar organic
solvents like ethanol and acetone.[1]

Toxicological Data Summary

The toxicological data for 4-Nitrosalicylic acid is primarily focused on acute toxicity and
irritation potential. There is limited information regarding its chronic toxicity, genotoxicity, and
carcinogenicity.

4-Nitrosalicylic acid is classified as harmful if swallowed.[1][4][5] It is considered moderately
toxic upon ingestion and is noted as a poison by the intraperitoneal route.[1][2][3][6]

Table 1: Acute Toxicity Data
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Test Species Route Value Reference

LD50 Mouse (mus) Oral (orl) 650 mg/kg [L1213161718l1

The compound is a known irritant to the skin and eyes and may cause respiratory tract
irritation.[1][4][5] Prolonged or repeated exposure may lead to sensitization and allergic
reactions.[1]

Table 2: Irritation Data

Endpoint Classification GHS Code Source

Skin Irritation Category 2 H315 [11[41[5]

Eye Irritation Category 2 / 2A H319 [11[41151191
Specific Target Organ

Respiratory Irritation Toxicity - Single H335 [1][4][5]

Exposure, Category 3

There is a notable lack of specific genotoxicity data for 4-Nitrosalicylic acid in the public
domain.[9] Regarding its carcinogenic potential, there is limited evidence, and it is not currently
classified as a carcinogen by the International Agency for Research on Cancer (IARC) or the
U.S. Environmental Protection Agency (EPA).[1]

Metabolism

4-Nitrosalicylic acid is a known metabolite in the degradation pathway of 2-chloro-4-
nitrobenzoic acid by the bacterium Acinetobacter strain RKJ12.[2][3][6][10] In a metabolic
process, 2-Hydroxy-4-nitrobenzoic acid (an isomer of 4-Nitrosalicylic acid) is metabolized to
2,4-dihydroxybenzoic acid by a mono-oxygenase, which involves the release of chloride and
nitrite ions.[2][3][6][10]
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Caption: Metabolic conversion of a 4-Nitrosalicylic acid isomer.

Experimental Protocols

Detailed experimental protocols for the toxicological studies of 4-Nitrosalicylic acid are not
readily available. The following are generalized workflows for the types of studies conducted.

The LD50 value for 4-Nitrosalicylic acid was likely determined using a method similar to the
OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure).
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l
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Calculate the LD50 value
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Caption: Generalized workflow for an acute oral toxicity study.

Safety and Handling

Based on its GHS classification, appropriate personal protective equipment should be used
when handling 4-Nitrosalicylic acid. This includes protective gloves, clothing, and eye/face
protection.[1][9] Work should be conducted in a well-ventilated area to avoid inhalation of dust
or fumes.[1][5]
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4-Nitrosalicylic Acid

GHS Hazards
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Caption: GHS hazard classifications for 4-Nitrosalicylic acid.

When heated to decomposition, it emits toxic vapors of nitrogen oxides (NOx).[1][2][3][6] It
should be stored in a cool, dry, and well-ventilated place in a tightly sealed container.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

e 2. 4-Nitrosalicylic acid | 619-19-2 [chemicalbook.com]

e 3. 4-Nitrosalicylic acid Five Chongqging Chemdad Co. , Ltd [chemdad.com]

e 4. 4-Nitrosalicylic acid | C7TH5NOS5 | CID 69266 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. Page loading... [wap.guidechem.com]

e 6. 4-Nitrosalicylic acid CAS#: 619-19-2 [m.chemicalbook.com]

e 7. chembk.com [chembk.com]

e 8. 4-Nitrosalicylic acid | 619-19-2 [amp.chemicalbook.com]

e 9. tcichemicals.com [tcichemicals.com]

e 10. 4-Nitrosalicylic acid | 619-19-2 [amp.chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Toxicological Profile
of 4-Nitrosalicylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b050511?utm_src=pdf-body-img
https://www.benchchem.com/product/b050511?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-nitrosalicylic-acid-dic5910.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5107119.htm
https://www.chemdad.com/index.php?c=article&id=46376
https://m.chemicalbook.com/ProductChemicalPropertiesCB5107119_EN.htm
https://www.guidechem.com/encyclopedia/4-nitrosalicylic-acid-dic5910.html
https://www.tcichemicals.com/SG/en/sds/N0256_JP_EN.pdf
https://www.benchchem.com/product/b050511?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/4-nitrosalicylic-acid-dic5910.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5107119.htm
https://www.chemdad.com/index.php?c=article&id=46376
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrosalicylic-acid
https://wap.guidechem.com/msds/619-19-2.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5107119_EN.htm
https://www.chembk.com/en/chem/4-nitrosalicylic%20acid
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5107119.htm?N=Europe
https://www.tcichemicals.com/SG/en/sds/N0256_JP_EN.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5107119.htm?N=Japan
https://www.benchchem.com/product/b050511#toxicological-data-of-4-nitrosalicylic-acid
https://www.benchchem.com/product/b050511#toxicological-data-of-4-nitrosalicylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b050511#toxicological-data-of-4-nitrosalicylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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